Cas no 61545-21-9 (1,2-Ethanediamine, N-(3-chlorophenyl)-N'-(4-methylphenyl)-)

• Product Name: 1,2-Ethanediamine, N-(3-chlorophenyl)-N'-(4-methylphenyl)-
• CAS No: 61545-21-9
• MF: C₁₅H₁₇ClN₂
• MW: 260.761882543564
• CID: 475480
• PubChem ID: 21312028
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(3-chlorophenyl)-N'-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(3-chlorophenyl)-N'-(4-methylphenyl)-
• N'-(3-chlorophenyl)-N-(4-methylphenyl)ethane-1,2-diamine
• N~1~-(3-Chlorophenyl)-N~2~-(4-methylphenyl)ethane-1,2-diamine
• JRAIXJWNBRXMKM-UHFFFAOYSA-N
• N-(3-Chloro-phenyl)-N'-(4-methyl-phenyl)-ethylenediamine
• DTXSID00612203
• 61545-21-9
• N-(3-chlorophenyl)-N'-(4-methyl-phenyl)-ethylenediamine
• SCHEMBL11524444

• Inchi： 1S/C15H17ClN2/c1-12-5-7-14(8-6-12)17-9-10-18-15-4-2-3-13(16)11-15/h2-8,11,17-18H,9-10H2,1H3
• InChI Key： JRAIXJWNBRXMKM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCCNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 260.10821
• Monoisotopic Mass: 260.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06